Methyl 5-{[3-(trifluoromethyl)benzoyl]amino}-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 5-[[3-(trifluoromethyl)benzoyl]amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H12F3NO3S/c1-25-17(24)15-9-11-8-13(5-6-14(11)26-15)22-16(23)10-3-2-4-12(7-10)18(19,20)21/h2-9H,1H3,(H,22,23)
• InChI Key: JNZUIOAPXCAVTC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C=CC(=C2)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H12F3NO3S
• Molecular Weight: 379.4 g/mol

Description

Methyl 5-{[3-(trifluoromethyl)benzoyl]amino}-1-benzothiophene-2-carboxylate is a chemical compound that has gained significant attention in scientific research applications. It is a member of the benzothiophene family, which is known for its diverse biological activities.

Scientific Research Applications

Crystal Structure and Chemical Reactivity

One study focused on the crystal structure of Methyl 2‐amino‐4,5,6,7‐tetra­hydro‐1‐benzo­thio­phene‐3‐carboxyl­ate, revealing the compound's arrangement and intra- and intermolecular hydrogen bonding patterns. This foundational research underpins understanding of chemical reactivity and potential applications in designing more effective molecules for specific purposes (Vasu et al., 2004).

Antineoplastic and Antifilarial Agents

Another study synthesized a series of related compounds, demonstrating significant antineoplastic and antifilarial activities. This indicates potential applications of similar compounds in developing new therapeutic agents for treating cancer and filarial infections (S. Ram et al., 1992).

Fluorescent and Colorimetric pH Probes

Research into the synthesis of fluorescent and colorimetric pH probes based on benzothiazole derivatives underscores the utility of such compounds in biological and chemical sensing. These probes can be used for real-time monitoring of pH changes in various environments, indicating a significant application in diagnostics and research (R. Diana et al., 2020).

Gas/Vapor Sorption and Sensing

A study on the design of an amine-decorated luminescent metal-organic framework (MOF) for selective gas/vapor sorption and nanomolar sensing of environmental pollutants showcases the potential of such compounds in environmental monitoring and cleanup efforts (Prasenjit Das & S. Mandal, 2018).

Reversible Blocking of Amino Groups

Research demonstrating the reversible blocking of amino groups with citraconic anhydride provides insights into synthetic methodologies that can be applied in peptide and protein chemistry, impacting drug development and biochemical research (H. Dixon & R. Perham, 1968).